Cas no 1092655-23-6 (6-(thiophen-3-yl)hexanal)

• Product Name: 6-(thiophen-3-yl)hexanal
• CAS No: 1092655-23-6
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 5767381
• PubChem ID: 53963154
• Update Time: 2025-10-28

6-(thiophen-3-yl)hexanal Chemical and Physical Properties

Names and Identifiers

• 6-(thiophen-3-yl)hexanal
• EN300-1782812
• SCHEMBL7293984
• 1092655-23-6

• Inchi： 1S/C10H14OS/c11-7-4-2-1-3-5-10-6-8-12-9-10/h6-9H,1-5H2
• InChI Key： BANWTLHRGDARFL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCCCC=O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 6-(thiophen-3-yl)hexanal

Research Briefing on 6-(thiophen-3-yl)hexanal (CAS: 1092655-23-6) in Chemical Biology and Pharmaceutical Applications

6-(thiophen-3-yl)hexanal (CAS: 1092655-23-6) is an emerging compound of interest in the field of chemical biology and pharmaceutical research. This aldehyde derivative, featuring a thiophene moiety, has garnered attention due to its potential applications in drug discovery, medicinal chemistry, and material science. Recent studies have explored its synthetic utility, biological activity, and role as a building block for more complex molecules. This briefing consolidates the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 6-(thiophen-3-yl)hexanal has been optimized in recent years, with several research groups reporting efficient routes to its production. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that improves yield and purity while reducing environmental impact. The compound's unique structure, combining a flexible hexanal chain with a thiophene ring, makes it a versatile intermediate for the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

In pharmaceutical applications, 6-(thiophen-3-yl)hexanal has shown promise as a precursor for the synthesis of potential therapeutic agents. Research conducted at the University of Cambridge (2024) demonstrated its utility in creating novel anti-inflammatory compounds that target the NF-κB pathway. The thiophene moiety appears to enhance binding affinity to certain protein targets, while the aldehyde group allows for further functionalization through various chemical transformations. These properties have positioned the compound as a valuable scaffold in drug discovery programs.

Beyond medicinal chemistry, 6-(thiophen-3-yl)hexanal has found applications in materials science. Its conjugated system and terminal aldehyde group make it suitable for creating organic semiconductors and conductive polymers. A recent patent (WO2023124567) describes its incorporation into photovoltaic materials, where it contributes to improved electron transport properties. The compound's stability and processability have made it particularly attractive for these applications.

Analytical characterization of 6-(thiophen-3-yl)hexanal has been extensively documented, with comprehensive NMR, MS, and HPLC data now available in the literature. These analytical methods have been crucial for quality control in both research and potential industrial applications. The compound's physicochemical properties, including its solubility profile and stability under various conditions, have been systematically studied to facilitate its broader use.

Looking forward, the research community anticipates expanded applications for 6-(thiophen-3-yl)hexanal. Ongoing studies are investigating its potential in targeted drug delivery systems and as a component of smart materials. The compound's versatility and the growing understanding of its properties suggest that it will continue to be an important tool in chemical biology and pharmaceutical development for years to come.